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Compound of Interest

Compound Name: Levomoramide

Cat. No.: B1675162 Get Quote

Essential guidelines for the safe and compliant disposal of Levomoramide, ensuring the

protection of laboratory personnel and the environment.

Levomoramide, the inactive isomer of the potent opioid analgesic dextromoramide, is

classified as a Schedule I narcotic under the United Nations Single Convention on Narcotic

Drugs.[1] Despite its virtual lack of analgesic activity, its classification as a controlled substance

necessitates stringent disposal protocols to prevent diversion and environmental

contamination.[1] Adherence to these procedures is paramount for any research, scientific, or

drug development professional handling this compound.

Priority Disposal Methods
The primary and most recommended methods for the disposal of unused or expired opioids,

including Levomoramide, are through designated take-back programs. These programs

ensure that controlled substances are handled and destroyed in a secure and environmentally

responsible manner.

Drug Take-Back Programs: The most secure and environmentally sound option is to utilize

official drug take-back locations.[2][3] These are often located at pharmacies or police

stations and may offer on-site drop-off boxes, mail-back programs, or in-home disposal

products.[2][4] The U.S. Drug Enforcement Administration (DEA) provides a collection site

locator to find authorized locations.[4][5]
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Licensed Waste Handlers: For laboratory settings, contracting with a licensed hazardous or

pharmaceutical waste handler is a standard and compliant practice. These services are

equipped to manage and dispose of controlled substances in accordance with federal and

local regulations.

Alternative Disposal in the Absence of Take-Back
Programs
In the rare event that a take-back program is not accessible, the following procedures should

be implemented. It is crucial to consult local and institutional regulations, as some jurisdictions

may have specific prohibitions against certain disposal methods.[6]

Household Trash Disposal (if permitted):

This method aims to render the Levomoramide non-retrievable and less appealing to prevent

accidental ingestion or misuse.

Do Not Crush: Leave the solid form of the chemical intact.[2]

Mix with an Unappealing Substance: Combine the Levomoramide with an undesirable

material such as used coffee grounds, dirt, or cat litter.[2][5][7] This step makes the

substance less recognizable and discourages diversion.

Seal Securely: Place the mixture in a sealed plastic bag or other container to prevent

leakage.[2][5][7]

Dispose of in Trash: Discard the sealed container in a standard trash receptacle.[2][7]

Remove Personal Information: Before disposing of the original container, ensure all

identifying labels are scratched out or removed to protect sensitive information.[2][5]

Flushing:

Flushing of any pharmaceutical waste is generally discouraged due to environmental concerns.

[6] The U.S. Food and Drug Administration (FDA) maintains a specific "flush list" of medications

that are considered potent enough to be dangerous with a single accidental exposure, and
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therefore recommends flushing if no take-back options are available.[2] Levomoramide is not

explicitly on this list. Therefore, flushing is not recommended as a primary disposal method.

Chemical and Physical Properties of Levomoramide
A summary of the key identifiers for Levomoramide is provided below to assist in proper

material identification and documentation.

Property Value

IUPAC Name
(3R)-3-methyl-4-morpholin-4-yl-2,2-diphenyl-1-

pyrrolidin-1-yl-butan-1-one[1]

CAS Number 5666-11-5[1][8]

Molecular Formula C₂₅H₃₂N₂O₂[1][8][9]

Molar Mass 392.543 g·mol⁻¹[1]

Legal Status UN Narcotic Schedule I, US Schedule I[1]

Experimental Protocols
Specific experimental protocols for the disposal of Levomoramide are not detailed in publicly

available literature. The standard procedure would follow the general guidelines for opioid and

controlled substance disposal as outlined by regulatory bodies such as the DEA and FDA, and

in accordance with institutional and local environmental, health, and safety (EHS) protocols.

The chemical properties of Levomoramide do not suggest any unique reactivity that would

necessitate a specialized chemical neutralization protocol prior to disposal by the methods

described above.

Levomoramide Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Levomoramide.
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Caption: Decision workflow for the proper disposal of Levomoramide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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